Cas no 2812-28-4 (N-Methyl-L-threonine)

• Product Name: N-Methyl-L-threonine
• CAS No: 2812-28-4
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• MDL: MFCD02094308
• CID: 240233
• PubChem ID: 7010355
• Update Time: 2025-05-28

N-Methyl-L-threonine Chemical and Physical Properties

Names and Identifiers

• L-Threonine, N-methyl-
• N-Methyl-L-threonine
• (2S,3R)-3-hydroxy-2-(methylamino)butanoic acid
• N-Me-Thr-OH
• N-Me-Thr-OH.HCl
• N-METHYL-L-THREONINE HYDROCHLORIDE
• (2S,3R)-3-Hydroxy-2-(methylamino)butyric acid
• (2S,3R)-3-Hydroxy-2-(methylamino)butyric acid,N-Me-Thr-OH
• (2S,3R)-N-methylthreonine
• 2S,3R-NMeThr
• H-N-Me-Thr-OH.HCl
• L-Threonine,N-methyl
• N-Methylthreonine
• Threonine,N-methyl-(6CI,7CI)
• Threonine,N-methyl-,L-(8CI)
• H-N-Me-Thr-OH
• N-methylidene-L-threonine
• N-alpha-Methyl-L-Threonine
• methyl-l-threonine
• H-MeThr-OH
• N-Methyl -L-Threonine
• AMGLY00150
• CCAIIPMIAFGKSI-DMTCNVIQSA-N
• Q27463992
• DTXSID30426638
• N-Methyl-L-threonine, >=98% (TLC)
• AS-56490
• CS-W011082
• SCHEMBL162004
• MFCD02094308
• H-L-MeThr-OH
• HY-W010366
• (2S,3R)-3-hydroxy-2-(methylazaniumyl)butanoate
• A876781
• AKOS006276574
• 2812-28-4
• 21148-57-2
• N-Methyl-L-threonine; N-Methylthreonine;

• MDL： MFCD02094308
• Inchi： 1S/C5H11NO3/c1-3(7)4(6-2)5(8)9/h3-4,6-7H,1-2H3,(H,8,9)/t3-,4+/m1/s1
• InChI Key： CCAIIPMIAFGKSI-DMTCNVIQSA-N
• SMILES： O[C@H](C)[C@@H](C(=O)O)NC

Computed Properties

• Exact Mass: 133.07400
• Monoisotopic Mass: 133.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 69.6

Experimental Properties

• PSA: 69.56000
• LogP: -0.56930

N-Methyl-L-threonine Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Methyl-L-threonine

Research Brief on N-Methyl-L-threonine (CAS: 2812-28-4): Recent Advances and Applications

N-Methyl-L-threonine (CAS: 2812-28-4) is a non-proteinogenic amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a building block in peptide synthesis, its incorporation into bioactive compounds, and its utility in drug discovery. This research brief synthesizes the latest findings on N-Methyl-L-threonine, highlighting its chemical characteristics, synthetic methodologies, and emerging applications in biomedicine.

One of the key advancements in the study of N-Methyl-L-threonine is its application in the design of peptide-based therapeutics. Researchers have demonstrated that the methylation of the threonine side chain enhances the metabolic stability and bioavailability of peptides, making it a valuable modification in the development of peptide drugs. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of N-Methyl-L-threonine into cyclic peptides targeting protein-protein interactions, resulting in improved binding affinity and resistance to proteolytic degradation.

In addition to its role in peptide therapeutics, N-Methyl-L-threonine has been investigated as a precursor for the synthesis of novel antibiotics. A recent study in ACS Chemical Biology detailed the enzymatic incorporation of N-Methyl-L-threonine into the structure of a newly discovered natural product with potent antibacterial activity against multidrug-resistant pathogens. This finding underscores the potential of N-Methyl-L-threonine as a versatile scaffold for the development of next-generation antibiotics.

The synthetic accessibility of N-Methyl-L-threonine has also been a focus of recent research. Innovative catalytic methods for the stereoselective synthesis of N-Methyl-L-threonine have been developed, enabling its large-scale production with high enantiomeric purity. A 2022 publication in Organic Letters described a novel asymmetric hydrogenation protocol using chiral catalysts, which significantly improved the yield and efficiency of N-Methyl-L-threonine synthesis. These advancements are critical for meeting the growing demand for this compound in both academic and industrial settings.

Beyond its applications in drug discovery, N-Methyl-L-threonine has shown promise in the field of chemical biology as a tool for studying protein function. Researchers have utilized N-Methyl-L-threonine as a probe to investigate post-translational modifications and enzyme mechanisms. For instance, a 2023 study in Nature Chemical Biology employed N-Methyl-L-threonine to elucidate the substrate specificity of methyltransferases, providing insights into the regulation of epigenetic markers. Such studies highlight the compound's utility as a molecular tool for probing biological processes.

In conclusion, N-Methyl-L-threonine (CAS: 2812-28-4) continues to be a molecule of significant interest in chemical biology and medicinal chemistry. Its unique structural features, combined with recent synthetic and application advancements, position it as a valuable asset in the development of therapeutic agents and biological probes. Future research is expected to further explore its potential in targeted drug delivery, antibiotic development, and mechanistic studies of biological systems. The ongoing innovation in this area underscores the importance of N-Methyl-L-threonine as a key player in the intersection of chemistry and biology.